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Compound of Interest

Compound Name: N-Nitrosoanatabine

Cat. No.: B013793 Get Quote

General Information on N-Nitrosoanatabine
(NAT)
N-Nitrosoanatabine is a tobacco-specific nitrosamine (TSNA). TSNAs are a group of

carcinogens found primarily in tobacco products and in the smoke produced by burning

tobacco.

Formation and Occurrence
N-Nitrosoanatabine is formed from the nitrosation of the tobacco alkaloid anatabine. This

chemical reaction can occur during the curing and processing of tobacco leaves. Anatabine, a

minor alkaloid in tobacco, reacts with nitrosating agents (such as nitrites) that are also present

in the tobacco.

Health Implications
Exposure to TSNAs, including N-Nitrosoanatabine, is a significant risk factor for cancers of

the lung, esophagus, pancreas, and oral cavity in tobacco users. These compounds are potent

carcinogens that can damage DNA and lead to tumor formation. Regulatory bodies and public

health organizations worldwide monitor the levels of TSNAs in tobacco products as a measure

of their carcinogenic potential.
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For research and regulatory purposes, the detection and quantification of N-Nitrosoanatabine
in tobacco, smoke, and biological samples are typically performed using advanced analytical

chemistry techniques. The standard method involves liquid chromatography-tandem mass

spectrometry (LC-MS/MS), which offers high sensitivity and specificity for identifying and

measuring the concentration of this compound.

If you are a researcher at a legitimate institution, you should consult with your institution's

environmental health and safety (EHS) office and follow all established protocols for handling

carcinogenic and regulated substances. Synthesis of such compounds should only be

performed in a controlled laboratory setting with the appropriate engineering controls, personal

protective equipment (PPE), and institutional oversight.

To cite this document: BenchChem. [N-Nitrosoanatabine synthesis and purification for
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013793#n-nitrosoanatabine-synthesis-and-
purification-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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